3-(3-hydroxy-3-methylbutyl)-N-methyl-N-(2-phenylethyl)benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-methyl-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C21H27NO2/c1-21(2,24)14-12-18-10-7-11-19(16-18)20(23)22(3)15-13-17-8-5-4-6-9-17/h4-11,16,24H,12-15H2,1-3H3
• InChI Key: MVKKSLWTGWQMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N(C)CCC2=CC=CC=C2)O
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-methyl-N-(2-phenylethyl)benzamide, also known as URB597, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of the endocannabinoid anandamide, which plays a crucial role in the regulation of pain, mood, appetite, and sleep. URB597 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Metalloligands for Designing Single-Molecule and Single-Chain Magnets

Research by Costes, Vendier, and Wernsdorfer (2010) explores the use of hydroxy-benzamide ligands in coordinating copper ions to create anionic metalloligands, which, when combined with lanthanide salts, yield tetranuclear complexes. These complexes have been shown to exhibit Single-Molecule Magnet (SMM) and Single-Chain Magnet (SCM) behaviors, highlighting their potential application in the development of new magnetic materials with tunable properties (Costes, Vendier, & Wernsdorfer, 2010).

Polyhydroxyalkanoates in Tissue Engineering

Chen and Wu (2005) discuss the application of Polyhydroxyalkanoates (PHAs), a class of polyesters that include compounds with hydroxyalkyl side chains similar to the compound . These materials are biodegradable and thermoprocessable, making them suitable for various biomedical applications, including tissue engineering. Their mechanical properties, biocompatibility, and degradation rates make them candidates for developing medical devices and scaffolds for tissue regeneration (Chen & Wu, 2005).

Novel Aromatic Polyamides

Mallakpour and Zadehnazari (2013) synthesized a series of new polyamides using a green medium, demonstrating an environmentally friendly approach to producing high-performance materials. These polyamides, characterized by their solubility, thermal stability, and optical activity, showcase the versatility of benzamide derivatives in creating advanced polymers for various applications, including coatings, films, and fibers (Mallakpour & Zadehnazari, 2013).